Cas no 20129-63-9 (Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI))

Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI) structure
20129-63-9 structure
Product Name:Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI)
CAS No:20129-63-9
MF:C22H28O10
MW:452.451727867126
CID:287728
PubChem ID:260521
Update Time:2025-04-19

Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI) Chemical and Physical Properties

Names and Identifiers

    • Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI)
    • [2,4,5-tri(butanoyloxy)-3,6-dioxocyclohexa-1,4-dien-1-yl] butanoate
    • 3,6-dioxocyclohexa-1,4-diene-1,2,4,5-tetrayl tetrabutanoate
    • DTXSID60293754
    • NSC91869
    • 20129-63-9
    • NSC-91869
    • Inchi: 1S/C22H28O10/c1-5-9-13(23)29-19-17(27)21(31-15(25)11-7-3)22(32-16(26)12-8-4)18(28)20(19)30-14(24)10-6-2/h5-12H2,1-4H3
    • InChI Key: NHMHPUBQUINIEZ-UHFFFAOYSA-N
    • SMILES: O(C(CCC)=O)C1C(C(=C(C(C=1OC(CCC)=O)=O)OC(CCC)=O)OC(CCC)=O)=O

Computed Properties

  • Exact Mass: 452.16824
  • Monoisotopic Mass: 452.16824709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 16
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 139.34
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